Cas no 731012-73-0 (2-[(5-Chloro-2-cyanophenyl)amino]-2-oxoethyl 2-(4-formylphenoxy)acetate)

• Product Name: 2-[(5-Chloro-2-cyanophenyl)amino]-2-oxoethyl 2-(4-formylphenoxy)acetate
• CAS No: 731012-73-0
• MF: C₁₈H₁₃ClN₂O₅
• MW: 372.75922369957
• CID: 5454321
• PubChem ID: 3694663
• Update Time: 2023-08-27

2-[(5-Chloro-2-cyanophenyl)amino]-2-oxoethyl 2-(4-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• AKOS001046913
• AB00721887-01
• Z25126634
• EN300-26587360
• [2-(5-chloro-2-cyanoanilino)-2-oxoethyl] 2-(4-formylphenoxy)acetate
• [(5-CHLORO-2-CYANOPHENYL)CARBAMOYL]METHYL 2-(4-FORMYLPHENOXY)ACETATE
• 731012-73-0
• 2-[(5-Chloro-2-cyanophenyl)amino]-2-oxoethyl 2-(4-formylphenoxy)acetate

• Inchi： 1S/C18H13ClN2O5/c19-14-4-3-13(8-20)16(7-14)21-17(23)10-26-18(24)11-25-15-5-1-12(9-22)2-6-15/h1-7,9H,10-11H2,(H,21,23)
• InChI Key： IJGPGBJDJIZYLU-UHFFFAOYSA-N
• SMILES： C(OCC(NC1=CC(Cl)=CC=C1C#N)=O)(=O)COC1=CC=C(C=O)C=C1

Computed Properties

• Exact Mass: 372.0512992g/mol
• Monoisotopic Mass: 372.0512992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 635.1±55.0 °C(Predicted)
• pka: 10.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides